Cas no 57701-87-8 (1,3-Propanediol,2-[2-hydroxy-4-(3-hydroxypropyl)phenoxy]-1-(4-hydroxy-3-methoxyphenyl)- (9CI))

1,3-Propanediol,2-[2-hydroxy-4-(3-hydroxypropyl)phenoxy]-1-(4-hydroxy-3-methoxyphenyl)- (9CI) structure
57701-87-8 structure
Product Name:1,3-Propanediol,2-[2-hydroxy-4-(3-hydroxypropyl)phenoxy]-1-(4-hydroxy-3-methoxyphenyl)- (9CI)
CAS No:57701-87-8
MF:C19H24O7
MW:364.389666557312
CID:382462
PubChem ID:187917
Update Time:2025-04-19

1,3-Propanediol,2-[2-hydroxy-4-(3-hydroxypropyl)phenoxy]-1-(4-hydroxy-3-methoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-[2-hydroxy-4-(3-hydroxypropyl)phenoxy]-1-(4-hydroxy-3-methoxyphenyl)- (9CI)
    • 2-[2-hydroxy-4-(3-hydroxypropyl)phenoxy]-1-(4-hydroxy-3-methoxyphenyl)propane-1,3-diol
    • DTXSID90973299
    • 1,3-Propanediol, 2-(2-hydroxy-4-(3-hydroxypropyl)phenoxy)-1-(4-hydroxy-3-methoxyphenyl)-
    • 57701-87-8
    • 1-(4-hydroxy-3-methoxyphenyl)-2-[2-hydroxy-4-(3-hydroxypropyl)phenoxy]propane-1,3-diol
    • (7R*,8R*)-3-Methoxy-3',4,7,9,9'-pentahydroxy-8,4'-oxyneolignan
    • CHEBI:173273
    • Inchi: 1S/C19H24O7/c1-25-17-10-13(5-6-14(17)22)19(24)18(11-21)26-16-7-4-12(3-2-8-20)9-15(16)23/h4-7,9-10,18-24H,2-3,8,11H2,1H3
    • InChI Key: KMYQEVOSRSCASE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1O)CCCO)C(CO)C(C1C=CC(=C(C=1)OC)O)O

Computed Properties

  • Exact Mass: 364.15222
  • Monoisotopic Mass: 364.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.344
  • Boiling Point: 651.7°Cat760mmHg
  • Flash Point: 348°C
  • Refractive Index: 1.625
  • PSA: 119.61
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